methane;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate
Catalog No.
S11193749
CAS No.
M.F
C27H26F3O4-
M. Wt
471.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![methane;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]p...](/img/no-structure.svg)
Content Navigation
Product Name
methane;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate
IUPAC Name
methane;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate
Molecular Formula
C27H26F3O4-
Molecular Weight
471.5 g/mol
InChI
InChI=1S/C26H21F3O3.CH4.H2O/c1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;;/h3,5-15,21H,16-17H2,1H3,(H,30,31);1H4;1H2/p-1/t21-;;/m0../s1
InChI Key
SUPSXBCSOBSTML-FGJQBABTSA-M
Canonical SMILES
C.CC#CC(CC(=O)[O-])C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=CC=C(C=C3)C(F)(F)F.O
Isomeric SMILES
C.CC#C[C@@H](CC(=O)[O-])C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=CC=C(C=C3)C(F)(F)F.O
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
471.17831879 g/mol
Monoisotopic Mass
471.17831879 g/mol
Heavy Atom Count
34
Dates
Modify: 2024-08-08
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:2183440-44-8
Molecular Formula:C38H52N4O7S2
Molecular Weight:740.97
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:138-08-9
Molecular Formula:C3H5O6P
Molecular Weight:168.04 g/mol
Availability:
In Stock
CAS No.:29605-99-0
Molecular Formula:C10H14N2O6
Molecular Weight:258.23 g/mol
Availability:
In Stock
CAS No.:2055-23-4
Molecular Formula:C10H14N2O
Molecular Weight:178.23 g/mol
Availability:
In Stock
